Cas no 4426-79-3 (2-Isothiocyanatobutane)
2-Isothiocyanatobutane structure
Product Name:2-Isothiocyanatobutane
CAS No:4426-79-3
MF:C5H9NS
MW:115.196659803391
MDL:MFCD00041108
CID:331629
PubChem ID:87571830
Update Time:2025-09-23
2-Isothiocyanatobutane Chemical and Physical Properties
Names and Identifiers
-
- Butane,2-isothiocyanato-
- 2-Butyl isothiocyanate
- 2-isothiocyanatobutane
- sec-butyl isothiocyanate
- Isothiocyanic Acid sec-Butyl Ester
- Butane, 2-isothiocyanato-
- SEC-BUTYLISOTHIOCYANATE
- Isothiocyanic acid, sec-butyl ester
- TUFJIDJGIQOYFY-UHFFFAOYSA-N
- butan-2-isothiocyanate
- 2-Butylisothiocyanate
- s-butyl isothiocyanate
- 2-Isothiocyanatobutane #
- 2-Isothiocyanatobutane, AldrichCPR
- Isothiocyanic acid se
- Q27251375
- CHEMBL3593576
- FEMA NO. 4419
- 2-BUTYLISOTHIOCYANATE [FHFI]
- SCHEMBL331115
- MFCD00041108
- UNII-126JI237AW
- EN300-62130
- FT-0635288
- 2-BUTYL ISOTHIOCYANATE, (+/-)-
- J-802072
- Z323038722
- I0481
- 4426-79-3
- 1-Methylpropyl isothiocyanate
- 126JI237AW
- NSC-826749
- D91163
- (+/-)-2-BUTYL ISOTHIOCYANATE
- NS00048698
- NSC826749
- AKOS000212507
- AKOS016042567
- EINECS 224-609-8
- DTXSID80863392
- BDBM50096278
- VS-08633
- DB-023065
- STK397518
- BBL027965
- 2-Isothiocyanatobutane
-
- MDL： MFCD00041108
- Inchi： 1S/C5H9NS/c1-3-5(2)6-4-7/h5H,3H2,1-2H3
- InChI Key： TUFJIDJGIQOYFY-UHFFFAOYSA-N
- SMILES： S=C=NC(C)CC
Computed Properties
- Exact Mass: 115.04600
- Monoisotopic Mass: 115.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 84.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 44.4
Experimental Properties
- Color/Form: Colorless transparent to yellow liquid
- Density: 0.93
- Boiling Point: 159°C(lit.)
- Flash Point: 44.2°C
- Refractive Index: 1.4920-1.4950
- PSA: 44.45000
- LogP: 1.88770
- Solubility: Uncertain
- Sensitiveness: Moisture Sensitive
- FEMA: 4419 | 2-BUTYLISOTHIOCYANATE
2-Isothiocyanatobutane Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H301,H314,H318
-
Warning Statement：
P260,P301
P310,P303
P361
P353,P305
P351
P338,P405,P501A - Hazardous Material transportation number：2927
- Hazard Category Code： 23/24/25-36/37/38-36
- Safety Instruction： S26-S27-S38
- Safety Term：S26-S27-S38
- HazardClass：8
- PackingGroup：III
- Risk Phrases：R23/24/25
2-Isothiocyanatobutane Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Isothiocyanatobutane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008753-1g |
2-Butyl isothiocyanate |
4426-79-3 | 98% | 1g |
￡17.00 | 2022-03-01 | |
| Fluorochem | 008753-25g |
2-Butyl isothiocyanate |
4426-79-3 | 98% | 25g |
￡59.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B140604-25g |
2-Isothiocyanatobutane |
4426-79-3 | >98.0%(GC) | 25g |
¥481.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B140604-5g |
2-Isothiocyanatobutane |
4426-79-3 | >98.0%(GC) | 5g |
¥149.90 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0481-25g |
2-Isothiocyanatobutane |
4426-79-3 | 98.0%(GC) | 25g |
￥490.0 | 2022-05-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B864415-5g |
sec-Butyl Isothiocyanate |
4426-79-3 | >98.0%(GC) | 5g |
￥153.00 | 2022-09-02 | |
| abcr | AB226801-1 g |
sec-Butyl isothiocyanate, 95%; . |
4426-79-3 | 95% | 1g |
€36.40 | 2022-09-01 | |
| abcr | AB226801-5 g |
sec-Butyl isothiocyanate, 95%; . |
4426-79-3 | 95% | 5g |
€73.80 | 2022-09-01 | |
| abcr | AB226801-25 g |
sec-Butyl isothiocyanate, 95%; . |
4426-79-3 | 95% | 25g |
€118.50 | 2022-09-01 | |
| abcr | AB226801-100 g |
sec-Butyl isothiocyanate, 95%; . |
4426-79-3 | 95% | 100 g |
€381.80 | 2023-07-20 |
2-Isothiocyanatobutane Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4426-79-3 (2-Isothiocyanatobutane) Related Products
- 33522-03-1(Cyclopentyl isothiocyanate)
- 597-97-7(2-Isothiocyanato-2-methylbutane)
- 56601-42-4(Cyclopropyl isothiocyanate)
- 59037-64-8(Cyclododecyl isothiocyanate)
- 1122-82-3(isothiocyanatocyclohexane)
- 33522-04-2(Cyclooctyl isothiocyanate)
- 201224-92-2(3-methyl-2-butyl isothiocyanate)
- 21663-51-4(2-Heptyl isothiocyanate)
- 69626-80-8(2-Octyl isothiocyanate)
- 81542-16-7(Cycloheptyl Isothiocyanate)
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